tert-butyl N-[2-(5-amino-4-cyano-1H-1,2,3-triazol-1-yl)ethyl]carbamate

• IUPAC Name: tert-butyl N-[2-(5-amino-4-cyanotriazol-1-yl)ethyl]carbamate
• InChI: InChI=1S/C10H16N6O2/c1-10(2,3)18-9(17)13-4-5-16-8(12)7(6-11)14-15-16/h4-5,12H2,1-3H3,(H,13,17)
• InChI Key: IJCZTYOWBZOHOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCN1C(=C(N=N1)C#N)N
• Molecular Formula: C10H16N6O2
• Molecular Weight: 252.27 g/mol

Description

“tert-butyl N-[2-(5-amino-4-cyano-1H-1,2,3-triazol-1-yl)ethyl]carbamate” is a chemical compound with the molecular formula C10H16N6O2 and a molecular weight of 252.27. It is used for proteomics research.

Scientific Research Applications

Pharmaceutical Development

This compound is a valuable intermediate in the synthesis of various pharmaceutical agents. Its structure allows for modifications that can lead to the development of new drugs with improved efficacy and reduced side effects. .

Medicinal Chemistry

In medicinal chemistry, tert-butyl N-[2-(5-amino-4-cyano-1H-1,2,3-triazol-1-yl)ethyl]carbamate is used as a building block for creating novel heterocyclic compounds. .

Organic Synthesis

This compound serves as a versatile reagent in organic synthesis. It can be used to construct complex molecular architectures through various chemical reactions, including cycloadditions and condensations. .

Material Science

In material science, this compound can be utilized to create new polymers and materials with unique properties. .

Environmental Science

In environmental science, tert-butyl N-[2-(5-amino-4-cyano-1H-1,2,3-triazol-1-yl)ethyl]carbamate can be used in the synthesis of materials for environmental remediation. These materials can adsorb or degrade pollutants, contributing to cleaner water and air.

Synthesis of tert-Butyl N-(2-{[({1-Methyl-5-[(triphenylmethyl)­amino]-1H-pyrazol-4-yl}amino)carbonyl]amino}ethyl)carbamate5-Amino-pyrazoles: potent reagents in organic and medicinal synthesistert-Butyl carbamate 98 4248-19-5Ketoreductase-assisted synthesis of chiral selective tert-butyl{5-[(4-cyanophenyl)(hydroxy)methyl]-2-fluo-rophenyl}carbamate : Bioconjugation techniques : Catalysis applications : Agricultural chemistry applications : Environmental science applications

Mechanism of Action

Target of Action

Similar compounds with an indole nucleus have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various cellular targets.

Mode of Action

It’s known that compounds with similar structures can interact with their targets in a variety of ways, such as inhibiting enzyme activity or modulating receptor function . The presence of the cyano and amino groups in the triazole ring could potentially facilitate interactions with biological targets.

Biochemical Pathways

Indole derivatives, which share some structural similarities with this compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives can affect a wide range of biochemical pathways.

Pharmacokinetics

The compound’s molecular weight of 25227 suggests that it may have suitable properties for absorption and distribution in the body.

Result of Action

Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .